2-(4-azidophenyl)ethan-1-amine
Overview
Description
2-(4-Azidophenyl)ethan-1-amine, also known as 4-azidoaniline, is an organic compound with the molecular formula C6H7N3. It is a colorless, volatile, and flammable liquid that is soluble in water and organic solvents. It has a wide range of applications in the fields of chemistry, biochemistry, and medicine.
Mechanism of Action
2-(4-azidophenyl)ethan-1-aminene acts as a nucleophilic reagent, which means that it can react with electron-deficient molecules, such as aldehydes and ketones, to form a new molecule. This reaction is known as an azidation reaction. Additionally, 2-(4-azidophenyl)ethan-1-aminene can react with alkenes to form a new molecule in a process known as an aziridination reaction.
Biochemical and Physiological Effects
2-(4-azidophenyl)ethan-1-aminene has been shown to have several biochemical and physiological effects. In vitro studies have shown that it can inhibit the activity of enzymes, such as cytochrome P450 and cyclooxygenase. Additionally, it has been shown to increase the production of reactive oxygen species, which can lead to oxidative stress and cell death. In vivo studies have also shown that 2-(4-azidophenyl)ethan-1-aminene can cause hepatotoxicity and nephrotoxicity.
Advantages and Limitations for Lab Experiments
2-(4-azidophenyl)ethan-1-aminene has several advantages for lab experiments. It is relatively inexpensive, easy to synthesize, and can be used in a variety of reactions. Additionally, it is highly reactive, which means that it can be used to synthesize a wide range of compounds. However, it also has several limitations. It is toxic and flammable, so it must be handled with care. Additionally, it can react with other compounds in the reaction mixture, which can lead to unwanted side reactions.
Future Directions
There are several potential future directions for 2-(4-azidophenyl)ethan-1-aminene. It can be used to develop new fluorescent labels for proteins and nucleic acids, as well as to develop new cross-linking agents. Additionally, it can be used to synthesize new organic compounds, such as aryl azides, aryl amines, and aryl halides. Finally, it can be used to develop new drugs, such as inhibitors of enzymes, and to study the biochemical and physiological effects of these drugs.
Synthesis Methods
The synthesis of 2-(4-azidophenyl)ethan-1-aminene can be achieved through several methods, such as the reaction of aniline and sodium azide in the presence of a base, the reaction of aniline and sodium azide in the presence of a catalyst, and the reaction of aniline and sodium azide in the presence of a reducing agent. The most common method is the reaction of aniline and sodium azide in the presence of a base. This is a two-step process that involves the formation of an intermediate compound, which is then further reacted with sodium azide to form 2-(4-azidophenyl)ethan-1-aminene.
Scientific Research Applications
2-(4-azidophenyl)ethan-1-aminene is widely used in scientific research. It is used as a fluorescent label for proteins, nucleic acids, and other biological molecules. It is also used as a substrate for enzymatic reactions and as a cross-linking agent. Additionally, it is used as a reagent for the synthesis of other organic compounds, such as aryl azides, aryl amines, and aryl halides.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-azidophenyl)ethan-1-amine involves the conversion of commercially available starting materials to the target compound through a series of chemical reactions.", "Starting Materials": [ "4-bromoacetophenone", "sodium azide", "ammonium chloride", "sodium borohydride", "ethanol", "hydrochloric acid", "sodium hydroxide", "ammonia" ], "Reaction": [ "Step 1: 4-bromoacetophenone is reacted with sodium azide in ethanol to form 4-azidoacetophenone.", "Step 2: 4-azidoacetophenone is reduced with sodium borohydride in ethanol to form 4-aminoacetophenone.", "Step 3: 4-aminoacetophenone is reacted with ammonium chloride and hydrochloric acid to form 4-aminoacetophenone hydrochloride.", "Step 4: 4-aminoacetophenone hydrochloride is reacted with sodium hydroxide and ammonia to form 2-(4-aminophenyl)ethan-1-amine.", "Step 5: 2-(4-aminophenyl)ethan-1-amine is reacted with sodium azide in ethanol to form 2-(4-azidophenyl)ethan-1-amine." ] } | |
CAS RN |
251317-87-0 |
Molecular Formula |
C8H10N4 |
Molecular Weight |
162.2 |
Purity |
95 |
Origin of Product |
United States |
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